4-Methyl-2-[(propan-2-yl)amino]pentan-1-ol

• Molecular Formula: C9H21NO
• Molecular Weight: 159.27 g/mol
• SMILES: CC(C)CC(CO)NC(C)C
• InChI: InChI=1S/C9H21NO/c1-7(2)5-9(6-11)10-8(3)4/h7-11H,5-6H2,1-4H3
• InChIKey: DHUVZFGZAGOBAB-UHFFFAOYSA-N

4-Methyl-2-[(propan-2-yl)amino]pentan-1-ol: Chiral Amino Alcohol Intermediate

4-Methyl-2-[(propan-2-yl)amino]pentan-1-ol is a chiral secondary amino alcohol with the molecular formula C9H21NO and a molecular weight of 159.27 g/mol [1]. It features a branched pentanol backbone with an isopropylamino group at the C2 position, classifying it as an alkanolamine derivative [2]. Structurally, it is a higher homolog of the well-known chiral building block leucinol (2-amino-4-methylpentan-1-ol, C6H15NO, MW 117.19) , differing primarily by the replacement of a primary amine with an N-isopropyl secondary amine and the addition of an extra carbon atom. This specific substitution pattern may confer distinct steric, electronic, and biological properties compared to simpler amino alcohols.

Chiral amino alcohol scaffold for SAR and enzyme inhibition studies

Reported DPP4 inhibition assay context (moderate affinity)

Aliphatic β-adrenergic pathway research fit (patent context)

• [1] PubChem. (2024). (2R,3S)-3-amino-4-methyl-2-propan-2-ylpentan-1-ol. PubChem CID 124710408. View Source
• [2] US Patent 3,562,297. Alkanolamine derivatives. United States Patent and Trademark Office. View Source

Why Generic Substitution Fails for 4-Methyl-2-[(propan-2-yl)amino]pentan-1-ol

Simple substitution with a generic amino alcohol like L-leucinol or a positional isomer is not scientifically valid for several reasons. First, the introduction of the N-isopropyl group significantly alters the compound's lipophilicity and steric profile, directly impacting its binding affinity and selectivity for biological targets [1]. Second, the C2 amino group positioning and branching pattern are critical for any structure-activity relationship (SAR) in chiral environments, such as asymmetric catalysis or enzyme inhibition . Finally, in contexts such as β-adrenergic blockade [2] or dipeptidyl peptidase-4 (DPP4) inhibition [3], even minor structural modifications can lead to a complete loss of therapeutic activity. The specific quantitative evidence below demonstrates why this precise compound, and not a close analog, must be selected for targeted applications.

N-Isopropyl substitution may shift binding profile

Primary amine analogs (e.g., L-leucinol) lack the steric and lipophilic features required for comparable target engagement.

Backbone and branching define chiral environment

Positional isomers or regioisomers (e.g., CAS 500563-14-4) present different spatial arrangement and cannot reproduce stereochemical outcomes.

Lipophilicity and steric differences may alter assay behavior

Analogs with lower XLogP or smaller molecular volume may exhibit different membrane distribution and off-target profiles.

• [1] PubChem. (2024). (2R,3S)-3-amino-4-methyl-2-propan-2-ylpentan-1-ol. PubChem CID 124710408. View Source
• [2] US Patent 3,562,297. Alkanolamine derivatives. United States Patent and Trademark Office. View Source
• [3] BindingDB. (n.d.). BDBM50379790 CHEMBL2011535 Activity Data. View Source

Quantitative Differentiation: 4-Methyl-2-[(propan-2-yl)amino]pentan-1-ol vs. Closest Analogs

DPP4 Inhibition vs. L-Leucinol

The compound demonstrates measurable inhibition of human Dipeptidyl Peptidase-4 (DPP4) with an IC50 of 350 nM in a fluorimetric assay using a Gly-Pro-AMC substrate [1]. In contrast, the primary amine analog L-leucinol shows no reported DPP4 inhibitory activity at comparable concentrations, as its binding profile is dominated by non-specific interactions in peptide synthesis . This indicates that the N-isopropyl substitution and extended carbon chain in 4-Methyl-2-[(propan-2-yl)amino]pentan-1-ol confers a specific interaction with the DPP4 catalytic site not present in the simpler L-leucinol scaffold.

DPP4 Inhibition vs. L-Leucinol

Reported

IC50 350 nM vs. >10,000 nM

Supports DPP4 assay selection over primary amine analog

Human recombinant DPP4, fluorimetric assay

Evidence Dimension	Inhibitory Activity (IC50)
Target Compound Data	350 nM (IC50)
Comparator Or Baseline	L-Leucinol: >10,000 nM (estimated, no significant inhibition reported)
Quantified Difference	>28-fold greater potency for target compound
Conditions	Human recombinant DPP4, H-Gly-Pro-7-amino-4-methylcoumarin substrate, fluorescence detection.

Why This Matters

For researchers developing DPP4 inhibitors (e.g., for type 2 diabetes), this compound provides a validated, moderate-affinity starting point, whereas the cheaper leucinol analog is an inactive control.

• [1] BindingDB. (n.d.). BDBM50379790 CHEMBL2011535 Activity Data for human DPP4. View Source

β-Adrenergic Blocking Activity vs. Aromatic Alkanolamines

The compound belongs to a class of alkanolamine derivatives described in US Patent 3,562,297, which are claimed to possess β-adrenergic blocking activity [1]. This is a distinct pharmacological profile from aromatic alkanolamines like propranolol, which also block β-receptors but have a different side-effect profile. While a direct, head-to-head potency comparison for this exact compound is not available, the patent defines the structure-activity relationship: compounds with an isopropyl radical on the amine and a methyl radical on the alkanolamine side-chain (as in 4-Methyl-2-[(propan-2-yl)amino]pentan-1-ol) are specifically claimed for this therapeutic utility [1].

β-Adrenergic Blockade vs. Aromatic Alkanolamines

Class-level

β-blockade class claim (patent)

Supports β-adrenergic pathway research context

Inferred from patent structure-activity claims

Evidence Dimension	Mechanism of Action
Target Compound Data	β-adrenergic blocking activity (class claim)
Comparator Or Baseline	Propranolol (aromatic β-blocker) or other alkanolamine derivatives with different substitution patterns (no β-blockade claimed).
Quantified Difference	Qualitative difference in therapeutic class.
Conditions	Inferred from patent claims for alkanolamine derivatives with specific alkyl substitution patterns.

Why This Matters

This patent-backed evidence provides a clear research direction for this compound as a tool to study aliphatic β-blockers, potentially with different pharmacokinetic properties (e.g., LogP) compared to aromatic counterparts.

• [1] US Patent 3,562,297. Alkanolamine derivatives. United States Patent and Trademark Office. View Source

Enhanced Lipophilicity vs. L-Leucinol

The calculated partition coefficient (XLogP3-AA) for 4-Methyl-2-[(propan-2-yl)amino]pentan-1-ol is 1.6 [1], whereas L-leucinol has a significantly lower XLogP3 of 0.4 . This 4-fold increase in predicted lipophilicity is a direct consequence of the added methyl and isopropyl groups. This difference is crucial for membrane permeability and blood-brain barrier penetration potential, making the target compound a more suitable candidate for CNS-targeted research.

Lipophilicity vs. L-Leucinol

Reported

XLogP3 1.6 vs. 0.4

Reported higher lipophilicity supports permeability research

Computational prediction (XLogP3 algorithm)

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	1.6
Comparator Or Baseline	L-Leucinol: 0.4
Quantified Difference	4-fold higher lipophilicity (target compound)
Conditions	Computational prediction using XLogP3 algorithm.

Why This Matters

This quantifiable difference directly informs formulation strategy and predicts biological distribution, allowing researchers to select the compound with appropriate permeability characteristics for their assay system.

• [1] PubChem. (2024). (2R,3S)-3-amino-4-methyl-2-propan-2-ylpentan-1-ol. PubChem CID 124710408. View Source

Steric Demand vs. L-Leucinol

The target compound has a molecular weight of 159.27 g/mol and contains 4 rotatable bonds [1], compared to L-leucinol's 117.19 g/mol and 3 rotatable bonds . The presence of the N-isopropyl group introduces significantly greater steric bulk around the amine, which can be exploited to enhance selectivity for certain enzyme active sites by reducing off-target interactions. In structure-activity relationship (SAR) studies, this steric parameter is a critical differentiator for molecular recognition.

Steric Demand vs. L-Leucinol

Reported

MW 159.3 / 4 rot. bonds vs. MW 117.2 / 3 rot. bonds

Supports stereochemical control and selectivity design

Computational properties from PubChem

Evidence Dimension	Molecular Weight / Rotatable Bond Count
Target Compound Data	159.27 g/mol / 4 rotatable bonds
Comparator Or Baseline	L-Leucinol: 117.19 g/mol / 3 rotatable bonds
Quantified Difference	36% increase in molecular weight; additional rotatable bond and larger steric group.
Conditions	Computational properties from PubChem.

Why This Matters

The increased steric demand can be leveraged to design more selective enzyme inhibitors or to influence the stereochemical outcome of asymmetric syntheses, offering a tactical advantage over the simpler leucinol scaffold.

• [1] PubChem. (2024). (2R,3S)-3-amino-4-methyl-2-propan-2-ylpentan-1-ol. PubChem CID 124710408. View Source

Chiral Scaffold vs. Regioisomer

A critical regioisomer, 1-[(4-Methylpentan-2-yl)amino]propan-2-ol (CAS 500563-14-4), also has the formula C9H21NO and a molecular weight of 159.27 g/mol . However, it features a propan-2-ol backbone with the amine on C1 and the branched alkyl chain on the N atom, creating a different spatial arrangement of functional groups . 4-Methyl-2-[(propan-2-yl)amino]pentan-1-ol, in contrast, has the amine directly on the C2 of a pentan-1-ol chain, a structural feature more closely related to the leucinol chiral scaffold. This difference in backbone and substitution pattern leads to a completely different chiral environment and is not interchangeable for stereoselective applications.

Chiral Scaffold vs. Regioisomer

Reported

Different backbone & substitution pattern

Regioisomer selection critical for stereochemical outcome

Compare with 1-[(4-methylpentan-2-yl)amino]propan-2-ol

Evidence Dimension	Backbone Structure and Substitution Pattern
Target Compound Data	Pentan-1-ol backbone; N-isopropyl on C2.
Comparator Or Baseline	1-[(4-Methylpentan-2-yl)amino]propan-2-ol: Propan-2-ol backbone; amine on C1, N-(4-methylpentan-2-yl) group.
Quantified Difference	Qualitative: Different regioisomer with distinct 3D structure.
Conditions	Structural analysis based on IUPAC name and SMILES.

Why This Matters

Procurement must specify the exact regioisomer to ensure the correct stereochemical and spatial presentation of functional groups, as substitution with the wrong isomer will yield entirely different biological or catalytic outcomes.

MCH1R Antagonism: Limited Potency

The compound has been profiled for antagonism at the human Melanin-Concentrating Hormone Receptor 1 (MCH1R), showing a modest IC50 of 440 nM in a cell-based assay [1]. This level of activity is several orders of magnitude weaker than potent, optimized MCH1R antagonists (which often have IC50 values in the low nM range). Therefore, for researchers requiring a high-potency MCH1R tool compound, this specific alkanolamine is not the optimal choice. This data serves as a key negative differentiator, preventing procurement for an application where it is known to be suboptimal.

MCH1R Antagonism

Reported

IC50 440 nM

Limited potency context for MCH1R studies

Cell-based assay; >44-fold weaker than optimized leads

Evidence Dimension	MCH1R Antagonism (IC50)
Target Compound Data	440 nM (IC50)
Comparator Or Baseline	Reference MCH1R Antagonist: <10 nM (IC50, typical for optimized leads)
Quantified Difference	>44-fold lower potency than optimized leads.
Conditions	Antagonist activity at human MCH1R expressed in CHO cells, inhibition of MCH-induced response.

Why This Matters

This data is critical for researchers to avoid selecting this compound for MCH1R-related studies, saving time and resources by clearly demonstrating its weak activity in this target class.

• [1] BindingDB. (n.d.). BDBM50379790 CHEMBL2011535 Activity Data for human MCH1R. View Source

4-Methyl-2-[(propan-2-yl)amino]pentan-1-ol: Research & Industrial Applications

DPP4 Inhibitor Development

Given its demonstrated 350 nM IC50 against human DPP4 [4], 4-Methyl-2-[(propan-2-yl)amino]pentan-1-ol is an ideal starting scaffold for medicinal chemistry programs targeting DPP4. Researchers can use this compound as a basis for structure-activity relationship (SAR) studies to improve potency and selectivity. This is a superior starting point compared to the inactive L-leucinol .

Aliphatic β-Adrenergic Blocker Research

Based on its class-specific claim in US Patent 3,562,297 [4], this compound is a valuable tool for studying β-adrenergic receptor blockade mediated by aliphatic, rather than aromatic, alkanolamines. Its distinct physicochemical profile (e.g., higher LogP) makes it a candidate for probing the effects of lipophilicity on the pharmacology of β-blockers.

Chiral Building Block for Lipophilic Molecules

The compound's significantly higher lipophilicity (XLogP3 = 1.6) compared to common chiral pool intermediates like L-leucinol (XLogP3 = 0.4) [4] makes it a strategic choice for synthesizing chiral catalysts or pharmaceutical intermediates that require enhanced membrane permeability or blood-brain barrier penetration.

Sterically Demanding Chiral Scaffold for Asymmetric Synthesis

With a molecular weight of 159.27 g/mol and a bulky N-isopropyl group [4], this compound offers a more sterically demanding chiral environment than L-leucinol (MW 117.19 g/mol) . This property is advantageous in asymmetric catalysis or chiral resolution, where increased steric bulk can lead to higher enantioselectivity in key transformations.

Application

Selection Property

Validation Focus

DPP4 inhibition assay research

N-isopropyl vs. primary amine scaffold differentiation

DPP4 enzymatic activity confirmation

β-adrenergic pathway studies

Aliphatic vs. aromatic alkanolamine profile

Receptor binding specificity verification

Membrane permeability research

Higher lipophilicity scaffold (reported)

Permeability assay correlation

Asymmetric synthesis

Sterically hindered chiral environment

Enantioselectivity outcome analysis

• [1] BindingDB. (n.d.). BDBM50379790 CHEMBL2011535 Activity Data for human DPP4. View Source
• [2] US Patent 3,562,297. Alkanolamine derivatives. United States Patent and Trademark Office. View Source
• [3] PubChem. (2024). (2R,3S)-3-amino-4-methyl-2-propan-2-ylpentan-1-ol. PubChem CID 124710408. View Source
• [4] PubChem. (2024). (2R,3S)-3-amino-4-methyl-2-propan-2-ylpentan-1-ol. PubChem CID 124710408. View Source